Cas no 38712-59-3 (3-(4-Bromophenyl)-2-oxopropanoic acid)
38712-59-3 structure
Product Name:3-(4-Bromophenyl)-2-oxopropanoic acid
CAS No:38712-59-3
MF:C9H7BrO3
MW:243.054082155228
MDL:MFCD08234690
CID:296823
PubChem ID:598758
Update Time:2025-04-19
3-(4-Bromophenyl)-2-oxopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Bromophenyl)-2-oxopropanoic acid
- Benzenepropanoic acid,4-bromo-a-oxo-
- Benzenepropanoic acid,4-bromo-a-oxo
- 3-(4-bromophenyl)-2-oxopropionic acid
- A6534
- EN300-269865
- C91210
- AKOS000151195
- 3-(4-Bromophenyl)-2-oxopropanoicacid
- 3-(4-Bromo-phenyl)-2-oxo-propionic acid
- 2-Oxo-3-[4-bromophenyl]propanoic acid
- 3-(4-Bromophenyl)-2-oxopropanoic acid #
- SCHEMBL1290043
- DTXSID60344674
- MB05635
- CS-0215645
- 38712-59-3
- SY338763
- MFCD08234690
-
- MDL： MFCD08234690
- Inchi： 1S/C9H7BrO3/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4H,5H2,(H,12,13)
- InChI Key： YTWLYEKOUUEZEF-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)CC(C(=O)O)=O
Computed Properties
- Exact Mass: 241.95800
- Monoisotopic Mass: 241.958
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Boiling Point: 361.8±25.0 °C at 760 mmHg
- Flash Point: 172.6±23.2 °C
- Refractive Index: 1.593
- PSA: 54.37000
- LogP: 1.64530
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
3-(4-Bromophenyl)-2-oxopropanoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-Bromophenyl)-2-oxopropanoic acid Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
3-(4-Bromophenyl)-2-oxopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B804680-25mg |
3-(4-Bromophenyl)-2-oxopropanoic acid |
38712-59-3 | 25mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B804680-50mg |
3-(4-Bromophenyl)-2-oxopropanoic acid |
38712-59-3 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B804680-250mg |
3-(4-Bromophenyl)-2-oxopropanoic acid |
38712-59-3 | 250mg |
$ 340.00 | 2022-06-06 | ||
| Chemenu | CM368821-100mg |
3-(4-Bromophenyl)-2-oxopropanoic acid |
38712-59-3 | 95%+ | 100mg |
$152 | 2022-06-11 | |
| Chemenu | CM368821-250mg |
3-(4-Bromophenyl)-2-oxopropanoic acid |
38712-59-3 | 95%+ | 250mg |
$205 | 2022-06-11 | |
| Chemenu | CM368821-500mg |
3-(4-Bromophenyl)-2-oxopropanoic acid |
38712-59-3 | 95%+ | 500mg |
$363 | 2022-06-11 | |
| Chemenu | CM368821-1g |
3-(4-Bromophenyl)-2-oxopropanoic acid |
38712-59-3 | 95%+ | 1g |
$508 | 2022-06-11 | |
| Enamine | EN300-269865-0.05g |
3-(4-bromophenyl)-2-oxopropanoic acid |
38712-59-3 | 95.0% | 0.05g |
$76.0 | 2025-03-20 | |
| Enamine | EN300-269865-0.1g |
3-(4-bromophenyl)-2-oxopropanoic acid |
38712-59-3 | 95.0% | 0.1g |
$113.0 | 2025-03-20 | |
| Enamine | EN300-269865-0.25g |
3-(4-bromophenyl)-2-oxopropanoic acid |
38712-59-3 | 95.0% | 0.25g |
$162.0 | 2025-03-20 |
3-(4-Bromophenyl)-2-oxopropanoic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
38712-59-3 (3-(4-Bromophenyl)-2-oxopropanoic acid) Related Products
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